Cas no 1699750-47-4 (2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)-)

• Product Name: 2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)-
• CAS No: 1699750-47-4
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• MDL: MFCD00998669
• CID: 4703185
• Update Time: 2025-05-20

2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)-
• CDS1_004462
• CBMicro_030126
• DivK1c_005502
• (2E)-3-(5-Methylthiophen-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one
• 3-(5-methylthiophen-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one

• MDL： MFCD00998669
• Inchi： 1S/C14H11NO3S/c1-10-2-7-13(19-10)8-9-14(16)11-3-5-12(6-4-11)15(17)18/h2-9H,1H3
• InChI Key： YCILUQVIRMVIOQ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C=CC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Topological Polar Surface Area: 91.1

Additional information on 2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)-

Chemical Profile of 2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)- (CAS No. 1699750-47-4)

2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)-, identified by its CAS number 1699750-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system of a carbonyl group, a thiophene ring, and a nitro-substituted phenyl group, exhibits intriguing structural and functional properties that make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The compound belongs to the class of α,β-unsaturated ketones, which are well-known for their reactivity and biological activity. The presence of the 3-(5-methyl-2-thienyl) moiety introduces a heterocyclic aromatic system, while the 1-(4-nitrophenyl) group adds an electron-withdrawing nature to the molecule. This combination of structural features suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such molecules with greater accuracy. Molecular docking studies have been conducted to evaluate the binding affinity of CAS No. 1699750-47-4 to various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. Preliminary results indicate that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable scaffold for structure-based drug design.

The thiophene ring is a common structural motif in biologically active compounds, known for its ability to interact with biological systems through π-stacking and hydrogen bonding. In 2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)-, the thiophene ring is further functionalized with a methyl group at position 5, which can influence the electronic properties and solubility of the molecule. This modification may enhance its bioavailability and metabolic stability, critical factors for drug development.

The nitrophenyl group at the other end of the molecule introduces a strong electron-withdrawing effect through resonance, which can modulate the reactivity of the carbonyl group. This feature is particularly interesting for designing molecules that require precise control over reaction mechanisms in synthetic pathways. Additionally, nitroaromatic compounds have been extensively studied for their potential therapeutic effects, including anti-inflammatory and antimicrobial properties.

In vitro studies have begun to explore the biological activity of CAS No. 1699750-47-4. Initial assays suggest that it may possess inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses. Furthermore, its interaction with nuclear receptors like peroxisome proliferator-activated receptors (PPARs) has been hypothesized based on computational modeling. These interactions could potentially lead to novel therapeutic strategies for chronic inflammatory diseases.

The synthesis of 2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)- involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the thiophene ring can be achieved through cyclization reactions starting from suitable precursors, while functionalization at the phenyl ring can be accomplished via nitration or other electrophilic aromatic substitution reactions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to construct the desired carbon-carbon bonds efficiently.

The compound's solubility profile and stability under various conditions are critical factors that determine its suitability for further development. Preliminary solubility tests indicate moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for formulation purposes. Stability studies have shown that under controlled conditions, the molecule maintains its integrity over extended periods, suggesting potential long-term viability for laboratory-scale applications.

Future research directions may focus on optimizing synthetic routes to improve yield and purity while exploring derivatization strategies to enhance biological activity. For instance, replacing or modifying certain substituents could lead to analogs with enhanced potency or selectivity against specific targets. Additionally, investigating the compound's metabolic pathways will provide insights into its potential side effects and toxicity profiles.

The growing interest in heterocyclic compounds like CAS No. 1699750-47-4 underscores their importance in modern drug discovery efforts. These molecules often exhibit unique chemical properties that make them valuable tools for understanding biological processes at a molecular level. As research continues to uncover new applications for such compounds, their role in developing next-generation therapeutics is likely to expand significantly.

In conclusion,2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)- (CAS No. 1699750-47-4) represents a fascinating example of how structural complexity can be leveraged to create biologically active molecules with potential therapeutic value. Its unique combination of functional groups makes it an attractive candidate for further exploration in pharmaceutical chemistry and medicinal biology.